Cas no 2172320-15-7 (6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylheptanoic acid)

• Product Name: 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylheptanoic acid
• CAS No: 2172320-15-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5817887
• PubChem ID: 165809443
• Update Time: 2025-11-07

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylheptanoic acid
• 2172320-15-7
• 6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylheptanoic acid
• EN300-1485238

• Inchi： 1S/C28H36N2O5/c1-17(27(32)33)10-9-11-18(2)29-26(31)19(3)20(4)30-28(34)35-16-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h5-8,12-15,17-20,25H,9-11,16H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YDXBJBPNKVICSL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylheptanoic acid

6-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-2-methylbutanamido}-2-methylheptanoic Acid (CAS No. 2172320-15-7)

The compound 6-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-2-methylbutanamido}-2-methylheptanoic acid, identified by the CAS registry number 2172320-15-7, is a complex organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a key element in peptide synthesis and protection strategies. The Fmoc group plays a pivotal role in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids during the synthesis process.

The chemical structure of this compound is characterized by a heptanoic acid backbone, with substituents that include a methyl group and an Fmoc-amino group. The presence of these groups makes the molecule versatile in its applications, particularly in the design and synthesis of bioactive molecules. Recent studies have highlighted the potential of this compound in drug discovery, where its unique structure allows for the creation of peptides with enhanced stability and bioavailability.

One of the most recent advancements involving this compound is its use in the development of peptide-based vaccines. Researchers have utilized the Fmoc group to create self-assembling peptide nanoparticles, which have shown promising results in eliciting robust immune responses in preclinical models. These findings underscore the importance of this compound in advancing vaccine development strategies against infectious diseases.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in targeted drug delivery systems. The Fmoc group's ability to protect amino groups during synthesis has led to its integration into drug delivery vehicles, such as polymeric nanoparticles and liposomes. These systems are designed to enhance drug efficacy by delivering therapeutic agents directly to target tissues, minimizing systemic toxicity.

Another area of interest is the application of this compound in proteomics and protein engineering. The Fmoc group's compatibility with various analytical techniques, such as mass spectrometry, has made it an invaluable tool in studying protein interactions and post-translational modifications. Recent breakthroughs in proteomics have leveraged this compound to identify novel protein targets for therapeutic intervention.

Furthermore, the synthesis of this compound has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve the use of biodegradable solvents and catalysts, aligning with current trends toward sustainable chemical practices.

In conclusion, 6-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-2-methylbutanamido}-2-methylheptanoic acid (CAS No. 2172320-15-7) is a multifaceted compound with wide-ranging applications in modern chemistry and biology. Its role in peptide synthesis, drug delivery, proteomics, and vaccine development highlights its significance as a tool for advancing biomedical research. As research continues to uncover new applications for this compound, its impact on science and medicine is expected to grow further.